6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyridine-3-carbonitrile

• IUPAC Name: 6-[4-(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C18H20N6/c1-13-21-16-4-2-3-15(16)18(22-13)24-9-7-23(8-10-24)17-6-5-14(11-19)12-20-17/h5-6,12H,2-4,7-10H2,1H3
• InChI Key: NUWURSWOYRDEAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCC2)C(=N1)N3CCN(CC3)C4=NC=C(C=C4)C#N
• Molecular Formula: C18H20N6
• Molecular Weight: 320.4 g/mol
• CAS No.: 2640953-38-2

Description

6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyridine-3-carbonitrile is a chemical compound of significant interest in medicinal chemistry and oncology research. This pyrimidine-based small molecule is designed for investigating kinase inhibition pathways. Compounds within the pyridopyrimidine class have been demonstrated to function as potent ATP-competitive kinase inhibitors, with specific activity against cyclin-dependent kinases (CDKs) such as CDK4/cyclin D1, which play a critical role in controlling cell cycle progression from the G1 to S phase . The deregulation of the CDK4/6-cyclin D pathway is a hallmark of numerous human cancers, making inhibitors of these kinases a valuable tool for targeted cancer research . The structural motif of a piperazine linker connecting heterocyclic systems, as seen in this compound, is a common feature in drugs and bio-active molecules aimed at achieving polypharmacology—the simultaneous inhibition of a select few kinases to enhance therapeutic efficacy and overcome the limitations of single-target agents . Researchers utilize this compound to explore the mechanisms of cell cycle arrest and the induction of apoptosis in tumor cells, providing insights for the development of novel antineoplastic agents . Its primary research value lies in its application as a chemical probe to study signal transduction, kinase function, and for the in vitro evaluation of cytotoxicity in various cancer cell models.

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties of Analogous Compounds

Compound Name	Core Structure	Substituents/Functional Groups	Molecular Formula	Key Data (Yield, m.p., IR)	Reference ID
CAPD-2 (2-Methoxy-4-(pyridin-2-yl)-7-(pyridin-2-ylmethylidene)-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile)	Cyclopenta[b]pyridine	Methoxy, pyridinyl, pyridinylmethylidene	C25H19N3O	Yield: 75%; m.p.: 171–173 °C; IR: 2219 cm⁻¹ (C≡N)
2-(4-Methylpiperazin-1-yl)-4-phenyl-6-(thiophen-2-yl)-pyridine-3-carbonitrile	Pyridine	Methylpiperazine, phenyl, thiophene	C21H21N5S	Characterized via X-ray crystallography
6-{4-[2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile	Pyridine-pyrimidine	Pyrrolidinyl-pyrimidine, piperazine	C18H21N7	CAS: 2395752-51-7
2-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile	Pyrano[4,3-b]pyridine	Morpholinyl-pyrimidine, piperazine	C22H27N7O2	Molecular weight: 421.5
Target Compound	Cyclopenta[d]pyrimidine-pyridine	2-Methyl-cyclopenta[d]pyrimidine, piperazine	C19H20N6	N/A (hypothetical)	-

Electronic and Steric Effects

• Electron-Donating vs. Withdrawing Groups : CAPD derivatives incorporate electron-donating methoxy and pyridinyl groups, which may enhance π-π stacking interactions . In contrast, the target compound’s 2-methyl group on the cyclopenta[d]pyrimidine provides steric bulk without significant electronic modulation.

Research Findings and Data Highlights

• Yields : CAPD-2 achieved 75% yield under optimized cyclocondensation conditions , whereas piperazine-linked pyridines (e.g., ) typically require multi-step synthesis with moderate yields.
• Thermal Stability : The melting point of CAPD-2 (171–173 °C) suggests moderate thermal stability, likely due to its planar aromatic core . Piperazine-containing analogs may exhibit lower melting points due to increased flexibility.
• Spectroscopic Trends : The C≡N IR stretch (~2219 cm⁻¹) is consistent across carbonitrile-containing compounds (e.g., CAPD-2, –12) .

Preparation Methods

Synthesis of the Cyclopenta[d]pyrimidine Core

The 2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl moiety is synthesized via cyclization of enamine intermediates or ketone precursors.

Example Procedure (Adapted from):

• Starting Material : 4,6-Dichloro-2-methylpyrimidine.

• Cyclization : React with cyclopentanone in the presence of a base (e.g., K₂CO₃) and catalytic DBU in refluxing acetone.

• Product : 4-Chloro-2-methyl-5H,6H,7H-cyclopenta[d]pyrimidine.

Key Data :

Parameter	Value
Yield	70–80%
Reaction Conditions	Acetone, reflux, 24–48 h

Piperazine Functionalization

The piperazine ring is introduced via nucleophilic aromatic substitution (SNAr) or Buchwald-Hartwig coupling.

Method A: SNAr Reaction (,)

• Reactants :

  • 4-Chloro-2-methylcyclopenta[d]pyrimidine.

  • Piperazine (excess to ensure monosubstitution).

• Conditions :

  • Solvent: Dichloromethane (DCM) or 1,4-dioxane.

  • Base: Triethylamine (TEA) or Cs₂CO₃.

  • Temperature: 30–80°C, 12–24 h.

• Product : 4-(Piperazin-1-yl)-2-methylcyclopenta[d]pyrimidine.

Key Data :

Parameter	Value
Yield	75–89%
Selectivity	Controlled by stoichiometry

Method B: Palladium-Catalyzed Coupling (,)

• Reactants :

  • 4-Chloro-2-methylcyclopenta[d]pyrimidine.

  • Piperazine derivative (e.g., 1-Boc-piperazine).

• Catalyst System :

  • Pd(OAc)₂/BINAP.

  • Base: Cs₂CO₃.

• Conditions : Refluxing toluene, 16 h.

• Product : Boc-protected intermediate, deprotected to yield free piperazine.

Key Data :

Parameter	Value
Yield	65–75%
Catalyst Loading	5–10 mol% Pd

Coupling with Pyridine-3-carbonitrile

The final step involves attaching the piperazine-cyclopenta[d]pyrimidine unit to 6-chloropyridine-3-carbonitrile .

Procedure (,):

• Reactants :

  • 4-(Piperazin-1-yl)-2-methylcyclopenta[d]pyrimidine.

  • 6-Chloropyridine-3-carbonitrile.

• Conditions :

  • Solvent: Toluene or DMF.

  • Base: Cs₂CO₃ or K₃PO₄.

  • Catalyst: Pd(OAc)₂/Xantphos.

  • Temperature: 100–110°C, 12–24 h.

• Product : Target compound.

Key Data :

Parameter	Value
Yield	70–85%
Purity (HPLC)	>95%

Optimization and Challenges

Regioselectivity in Piperazine Substitution

• Challenge : Over-alkylation at the piperazine nitrogen.

• Solution : Use excess chloropyrimidine or sequential protection/deprotection strategies ().

Palladium Catalyst Efficiency

• Challenge : Low turnover in coupling reactions.

• Solution : Optimize ligand (BINAP > Xantphos) and solvent (toluene > DMF) (,).

Purification

• Challenge : Separation of regioisomers.

• Solution : Column chromatography (silica gel, DCM/MeOH gradient) ().

Comparative Analysis of Methods

Method	Yield Range	Advantages	Limitations
SNAr	75–89%	Simple setup, no catalyst	Requires excess piperazine
Pd-Catalyzed Coupling	65–85%	High regioselectivity	Costly catalysts, oxygen-sensitive

Q & A

Basic Research Questions

Q. What are the key synthetic challenges in preparing 6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyridine-3-carbonitrile, and how can reaction conditions be optimized?

• Methodology : Multi-step synthesis involving cyclocondensation, coupling reactions (e.g., Buchwald–Hartwig amination for piperazine-pyridine linkage), and nitrile group introduction. Key challenges include regioselectivity in cyclopenta[d]pyrimidine formation and steric hindrance during piperazine coupling.
• Optimization : Use sodium alkoxide catalysts (e.g., NaOEt) to enhance nucleophilic substitution efficiency . Solvent polarity (e.g., DMF vs. THF) and temperature gradients (0°C to reflux) improve yield and purity. Monitor intermediates via TLC and HPLC .

Q. How can structural characterization of this compound be performed to confirm regiochemistry and stereochemical integrity?

• Techniques :

• NMR : 1H/13C NMR to resolve piperazine ring conformation and cyclopenta[d]pyrimidine substituent positions (e.g., methyl group at C2).
• X-ray crystallography : Resolve absolute configuration of the fused cyclopentane-pyrimidine system .
• HRMS : Confirm molecular formula (C19H20N6) and nitrile group presence.

Q. What in vitro assays are suitable for preliminary evaluation of its biological activity?

• Assays :

• Enzyme inhibition : Kinase profiling (e.g., JAK2, EGFR) using fluorescence polarization assays.
• Cellular cytotoxicity : MTT assays in cancer cell lines (e.g., HCT-116, MCF-7) with IC50 determination .
• Binding affinity : Surface plasmon resonance (SPR) to measure interaction with target proteins (e.g., kinases or GPCRs) .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to improve target selectivity?

• Strategy :

• Core modifications : Substitute pyridine-3-carbonitrile with bioisosteres (e.g., pyrimidine-4-carbonitrile) to alter electron density .

• Piperazine substituents : Introduce bulky groups (e.g., benzyl, 4-fluorophenyl) to modulate steric effects and binding pocket interactions .

• Data-driven SAR : Compare IC50 values across analogs (Table 1).

  Table 1 : Selectivity of Analogues Against Kinase Targets

  Compound Modification	JAK2 IC50 (nM)	EGFR IC50 (nM)	Selectivity Index (JAK2/EGFR)
  Parent compound	12.3 ± 1.2	450 ± 25	36.6
  Pyridine → Pyrimidine	8.5 ± 0.9	620 ± 30	72.9
  Piperazine-4-benzyl	15.7 ± 1.5	380 ± 20	24.2

Q. What experimental approaches resolve contradictions in reported biological activity data?

• Case Example : Discrepancies in cytotoxicity (e.g., IC50 variability in HCT-116 cells across studies).

• Hypothesis : Solubility differences (DMSO vs. aqueous buffers) or assay conditions (serum concentration).
• Resolution :

Standardize compound preparation (e.g., sonication for dispersion).

Validate via orthogonal assays (e.g., ATP depletion vs. caspase activation) .

Use isogenic cell lines to rule out genetic drift effects.

Q. How can molecular dynamics (MD) simulations predict off-target interactions?

• Protocol :

Docking : Use AutoDock Vina to model compound binding to non-target kinases (e.g., ABL1, SRC).

MD Parameters : 100 ns simulations in explicit solvent (TIP3P water) with AMBER force fields.

Analysis : Calculate binding free energy (MM/PBSA) and hydrogen bond occupancy .

• Outcome : Identify high-risk off-targets (e.g., hERG channel inhibition) for further experimental validation.

Q. What in vivo models are appropriate for pharmacokinetic (PK) and toxicity profiling?

• Models :

• Rodents : Sprague-Dawley rats for bioavailability (IV vs. oral) and tissue distribution studies.
• Toxicology : Zebrafish embryos for acute toxicity (LC50) and hepatotoxicity (liver enzyme assays).
  • Analytical Methods : LC-MS/MS for plasma concentration quantification; histopathology for organ-specific effects .

Methodological Notes

• Contradictions in Evidence :

  • Synthetic Routes : emphasizes sodium alkoxide catalysts, while prioritizes palladium-based coupling. Resolve via comparative yield studies .
  • Biological Targets : Some studies focus on kinase inhibition (), others on GPCR modulation ( ). Use target-agnostic screens (e.g., thermal shift assays) for clarity.

• Data Gaps :

  • Limited crystallographic data for the parent compound. Prioritize X-ray analysis to resolve conformational flexibility .
  • No reported metabolite identification. Perform hepatic microsome incubation + HRMS to map Phase I/II metabolites.